Cas no 2196163-48-9 (2-[3,5-dimethyl-4-(piperidine-1-sulfonyl)-1H-pyrazol-1-yl]ethane-1-sulfonyl fluoride)

• Product Name: 2-[3,5-dimethyl-4-(piperidine-1-sulfonyl)-1H-pyrazol-1-yl]ethane-1-sulfonyl fluoride
• CAS No: 2196163-48-9
• MF: C₁₂H₂₀FN₃O₄S₂
• MW: 353.433303833008
• CID: 5410479
• PubChem ID: 132313672
• Update Time: 2025-06-12

2-[3,5-dimethyl-4-(piperidine-1-sulfonyl)-1H-pyrazol-1-yl]ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-4-(1-piperidinylsulfonyl)-1H-pyrazole-1-ethanesulfonyl fluoride
• 2196163-48-9
• EN300-6709584
• Z2855072316
• 2-[3,5-dimethyl-4-(piperidine-1-sulfonyl)-1H-pyrazol-1-yl]ethane-1-sulfonyl fluoride
• AKOS034055036

• Inchi： 1S/C12H20FN3O4S2/c1-10-12(22(19,20)15-6-4-3-5-7-15)11(2)16(14-10)8-9-21(13,17)18/h3-9H2,1-2H3
• InChI Key： PTZGMPQOLDAPCX-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(CCS(=O)(=O)F)C=1C)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 353.08792664g/mol
• Monoisotopic Mass: 353.08792664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 531.4±60.0 °C(Predicted)
• pka: 0.28±0.10(Predicted)

Additional information on 2-[3,5-dimethyl-4-(piperidine-1-sulfonyl)-1H-pyrazol-1-yl]ethane-1-sulfonyl fluoride

Research Briefing on 2-[3,5-dimethyl-4-(piperidine-1-sulfonyl)-1H-pyrazol-1-yl]ethane-1-sulfonyl fluoride (CAS: 2196163-48-9)

The compound 2-[3,5-dimethyl-4-(piperidine-1-sulfonyl)-1H-pyrazol-1-yl]ethane-1-sulfonyl fluoride (CAS: 2196163-48-9) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative is part of a growing class of covalent inhibitors that target reactive amino acid residues in proteins, offering potential applications in drug discovery and chemical proteomics. The unique structural features of this compound, including the pyrazole core and sulfonyl fluoride moiety, make it a versatile tool for selective protein modification and activity-based protein profiling (ABPP).

Recent studies have focused on the synthesis and characterization of this compound, with particular attention to its reactivity and selectivity profiles. The compound's ability to form stable covalent adducts with nucleophilic amino acids, such as serine, threonine, and tyrosine, has been demonstrated in several biochemical assays. Researchers have also explored its potential as a warhead in targeted covalent inhibitors, where the sulfonyl fluoride group serves as an electrophilic trap for specific protein targets. The compound's stability under physiological conditions and its compatibility with cellular systems make it particularly attractive for in vitro and in vivo applications.

One of the most significant findings in recent research is the compound's application in chemoproteomic studies. By using 2-[3,5-dimethyl-4-(piperidine-1-sulfonyl)-1H-pyrazol-1-yl]ethane-1-sulfonyl fluoride as a probe, researchers have been able to identify novel protein targets and map their functional sites. This approach has provided valuable insights into protein-ligand interactions and has facilitated the discovery of new drug targets. Additionally, the compound's modular structure allows for easy derivatization, enabling the development of tailored probes for specific biological questions.

In terms of medicinal chemistry applications, this compound has shown promise in the development of covalent inhibitors for challenging targets, such as kinases and proteases. The reversible nature of the sulfonyl fluoride-protein interaction offers a potential advantage over traditional irreversible covalent inhibitors, as it may reduce off-target effects and improve safety profiles. Recent studies have demonstrated the compound's efficacy in inhibiting specific enzymes involved in disease pathways, suggesting its potential as a lead compound for further optimization.

Future research directions for this compound include expanding its applications in chemical biology, optimizing its pharmacokinetic properties for therapeutic use, and developing more selective derivatives. The growing interest in covalent inhibitors and chemical probes in drug discovery suggests that 2-[3,5-dimethyl-4-(piperidine-1-sulfonyl)-1H-pyrazol-1-yl]ethane-1-sulfonyl fluoride will continue to be an important tool in both basic research and pharmaceutical development. As the field progresses, we anticipate seeing more studies exploring the full potential of this versatile compound.